Cas no 21054-71-7 (1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride)
21054-71-7 structure
Product Name:1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride
CAS No:21054-71-7
MF:C28H55ClN2
MW:455.202707529068
CID:827609
PubChem ID:70680685
Update Time:2025-04-19
1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride
- 1,3-didodecyl-2-methylimidazol-1-ium,chloride
- 1,3-DIDODECYL-2-METHYLIMIDAZOLIUM CHLORIDE
- 1,3-Didod<wbr>
- 1,3-Dilauryl-2-Methylimidazolium Chloride
- 1H-imidaz<wbr>
- LogP
- 1,3-Didodecyl-2-methyl-1H-imidazol-3-iumchloride
- 21054-71-7
- E70387
- 1,3-didodecyl-2-methylimidazol-1-ium;chloride
- SCHEMBL11784000
- BS-49500
- C28H55ClN2
- CS-0197001
- ONVPFSYQVOTHPK-UHFFFAOYSA-M
- DTXSID40742634
-
- Inchi: 1S/C28H55N2.ClH/c1-4-6-8-10-12-14-16-18-20-22-24-29-26-27-30(28(29)3)25-23-21-19-17-15-13-11-9-7-5-2;/h26-27H,4-25H2,1-3H3;1H/q+1;/p-1
- InChI Key: ONVPFSYQVOTHPK-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C=CN(C=1C)CCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 456.42141
- Monoisotopic Mass: 454.4053775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 312
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 8.8Ų
Experimental Properties
- PSA: 7.68
1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187442-25g |
1,3-didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 25g |
$299 | 2021-08-05 | |
| Chemenu | CM187442-100g |
1,3-didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 100g |
$888 | 2021-08-05 | |
| Chemenu | CM187442-25g |
1,3-didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 25g |
$65 | 2023-01-19 | |
| Chemenu | CM187442-100g |
1,3-didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 100g |
$213 | 2023-01-19 | |
| Alichem | A069004780-10g |
1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 10g |
$166.40 | 2023-09-02 | |
| Alichem | A069004780-25g |
1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 25g |
$339.20 | 2023-09-02 | |
| Alichem | A069004780-100g |
1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride |
21054-71-7 | 95% | 100g |
$959.50 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1248612-100g |
1H-Imidazolium, 1,3-didodecyl-2-methyl-, chloride (1:1) |
21054-71-7 | 95% | 100g |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1248612-5g |
1H-Imidazolium, 1,3-didodecyl-2-methyl-, chloride (1:1) |
21054-71-7 | 95% | 5g |
$60 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1248612-1g |
1H-Imidazolium, 1,3-didodecyl-2-methyl-, chloride (1:1) |
21054-71-7 | 95% | 1g |
$55 | 2025-03-01 |
1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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